Cas no 929493-85-6 (3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929493-85-6
• MF: C₂₅H₂₃NO₅S
• MW: 449.518825769424
• CID: 5427530
• Update Time: 2025-07-13

3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-9-(2-thiophen-2-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H23NO5S/c1-28-22-7-5-16(12-23(22)29-2)20-14-30-25-18(24(20)27)6-8-21-19(25)13-26(15-31-21)10-9-17-4-3-11-32-17/h3-8,11-12,14H,9-10,13,15H2,1-2H3
• InChI Key： JQMSQTXWUYNTIX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C(OC)=C4)=COC3=C2CN(CCC2SC=CC=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Introduction to 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 929493-85-6)

3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, also known by its CAS number 929493-85-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[8,7-e][1,3]oxazines and is characterized by its unique structural features and potential biological activities.

The core structure of 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one includes a chromene ring fused with an oxazine ring and substituted with a thiophene moiety. The presence of these functional groups imparts specific chemical properties and biological activities that make it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory and antioxidant activities, this compound has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound may have significant therapeutic potential in the treatment of cancer.

The structural complexity of 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one also makes it an interesting target for synthetic chemistry. Researchers have developed several synthetic routes to produce this compound efficiently and in high yield. One notable approach involves a multi-step synthesis starting from readily available starting materials such as 3,4-dimethoxybenzaldehyde and thiophene derivatives. This synthetic methodology not only facilitates the large-scale production of the compound but also allows for the introduction of various functional groups to explore structure-activity relationships (SAR).

The pharmacokinetic properties of 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, several clinical trials are currently underway. These trials aim to investigate the compound's therapeutic effects in human subjects with various conditions such as chronic inflammatory diseases and cancer. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported.

In conclusion, 3-(3,4-dimethoxyphenyl)-9-2-(thiophen-2-y l)ethyl - 4 H , 8 H , 9 H , 10 H - chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 4 - one (CAS No. 929493 - 85 - 6 ) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this intriguing molecule .